Methyl 3-amino-4-(2-fluorophenyl)thiophene-2-carboxylate
Cat. No. B1467766
M. Wt: 251.28 g/mol
InChI Key: VCVCSNZCXBQSEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260448B2
Procedure details
In the same manner as the synthesis of Compound 1, methyl 3-amino-4-(2-fluorophenyl)thiophene-2-carboxylate (500 mg, 1.99 mmol), triethyl orthoformate (5 ml), 4-aminophenol (412 mg, 3.78 mmol), and acetic acid (0.5 ml) were used to give 328 mg (0.97 mmol, 49% yield) of the title compound.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Yield
49%
Identifiers
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REACTION_CXSMILES
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[C:1]1([N:7]2[C:12](=O)C3SC=C(C4C=CC=CC=4)C=3N=C2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[NH2:23][C:24]1[C:28]([C:29]2[CH:34]=[CH:33][CH:32]=[CH:31][C:30]=2[F:35])=[CH:27][S:26][C:25]=1[C:36]([O:38]C)=O.C(OCC)(OCC)[O:41]CC.NC1C=CC(O)=CC=1>C(O)(=O)C>[F:35][C:30]1[CH:31]=[CH:32][CH:33]=[CH:34][C:29]=1[C:28]1[C:24]2[N:23]=[CH:12][N:7]([C:1]3[CH:6]=[CH:5][C:4]([OH:41])=[CH:3][CH:2]=3)[C:36](=[O:38])[C:25]=2[S:26][CH:27]=1
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Inputs
Step One
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
|
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Name
|
|
|
Quantity
|
500 mg
|
|
Type
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reactant
|
|
Smiles
|
NC1=C(SC=C1C1=C(C=CC=C1)F)C(=O)OC
|
|
Name
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|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
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Smiles
|
C(OCC)(OCC)OCC
|
|
Name
|
|
|
Quantity
|
412 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC=C(C=C1)O
|
|
Name
|
|
|
Quantity
|
0.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(C=CC=C1)C1=CSC2=C1N=CN(C2=O)C2=CC=C(C=C2)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.97 mmol | |
| AMOUNT: MASS | 328 mg | |
| YIELD: PERCENTYIELD | 49% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
